![molecular formula C15H13ClFNO3 B5708480 N-(4-chloro-2-fluorophenyl)-2,4-dimethoxybenzamide](/img/structure/B5708480.png)
N-(4-chloro-2-fluorophenyl)-2,4-dimethoxybenzamide
Overview
Description
N-(4-chloro-2-fluorophenyl)-2,4-dimethoxybenzamide, also known as ML277, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications. ML277 is a selective activator of the KATP channel, which is involved in regulating insulin secretion in the pancreas.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Development of Synthetic Routes : A study by Yoshida et al. (2014) discusses the development of a practical and efficient synthesis route for a compound similar in structure to N-(4-chloro-2-fluorophenyl)-2,4-dimethoxybenzamide. This research indicates the importance of developing scalable synthetic methods for compounds with medicinal potential (Yoshida et al., 2014).
Novel Crystalline Forms : Research on crystalline forms of compounds structurally related to this compound shows the significance of identifying and characterizing different crystalline forms for medicinal purposes (Norman, 2008).
Antimicrobial Activity : A study by Ahsan et al. (2016) investigates the synthesis of N-substituted semicarbazone derivatives, similar in structure to this compound, and their antimicrobial activities. Such research contributes to understanding the antimicrobial potential of structurally related compounds (Ahsan et al., 2016).
Pharmaceutical and Chemical Analysis
Photo-Degradation Studies : Wu et al. (2007) studied the photo-degradation behavior of a pharmaceutical compound structurally related to this compound. This research is crucial for understanding the stability and shelf-life of pharmaceutical compounds (Wu et al., 2007).
PET Imaging and Tumor Proliferation : Dehdashti et al. (2013) conducted a study on a compound structurally related to this compound for PET imaging in patients with malignant neoplasms. This indicates the potential of such compounds in imaging tumor proliferation (Dehdashti et al., 2013).
Material Science and Engineering
- Powder Diffraction Data for Pesticides : Olszewska et al. (2008) characterized new derivatives of N-aryl-2,4-dichlorophenoxyacetamide, which are structurally similar to this compound, for potential use as pesticides. This highlights the relevance of such compounds in agricultural sciences (Olszewska et al., 2008).
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-2,4-dimethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO3/c1-20-10-4-5-11(14(8-10)21-2)15(19)18-13-6-3-9(16)7-12(13)17/h3-8H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEAXPTANZNUOIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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